Cas no 1804034-32-9 (2-Iodo-6-propionylmandelic acid)

2-Iodo-6-propionylmandelic acid is a specialized organic compound featuring a mandelic acid backbone substituted with an iodo group at the 2-position and a propionyl group at the 6-position. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals or fine chemicals. The iodine moiety offers potential for further functionalization via cross-coupling reactions, while the propionyl and carboxylic acid groups provide additional sites for derivatization. Its well-defined molecular architecture ensures precise control in multi-step syntheses, supporting applications in drug discovery and material science. The compound is typically handled under standard laboratory conditions, with attention to stability and purity.
2-Iodo-6-propionylmandelic acid structure
1804034-32-9 structure
Product Name:2-Iodo-6-propionylmandelic acid
CAS No:1804034-32-9
MF:C11H11IO4
MW:334.107115983963
CID:4940472
Update Time:2025-10-29

2-Iodo-6-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Iodo-6-propionylmandelic acid
    • Inchi: 1S/C11H11IO4/c1-2-8(13)6-4-3-5-7(12)9(6)10(14)11(15)16/h3-5,10,14H,2H2,1H3,(H,15,16)
    • InChI Key: MOASALANXNIGRK-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(C(CC)=O)=C1C(C(=O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 279
  • XLogP3: 1.6
  • Topological Polar Surface Area: 74.6

2-Iodo-6-propionylmandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015026447-250mg
2-Iodo-6-propionylmandelic acid
1804034-32-9 97%
250mg
504.00 USD 2021-06-18
Alichem
A015026447-500mg
2-Iodo-6-propionylmandelic acid
1804034-32-9 97%
500mg
823.15 USD 2021-06-18
Alichem
A015026447-1g
2-Iodo-6-propionylmandelic acid
1804034-32-9 97%
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1,475.10 USD 2021-06-18

Additional information on 2-Iodo-6-propionylmandelic acid

2-Iodo-6-propionylmandelic Acid (CAS No. 1804034-32-9): A Comprehensive Overview

2-Iodo-6-propionylmandelic acid (CAS No. 1804034-32-9) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceutical research and organic synthesis. This compound is characterized by its unique molecular structure, which includes an iodo group and a propionyl moiety attached to a mandelic acid backbone. The combination of these functional groups imparts specific chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The chemical structure of 2-Iodo-6-propionylmandelic acid (CAS No. 1804034-32-9) can be represented as C11H11O4I, with a molecular weight of approximately 308.09 g/mol. The presence of the iodo group and the propionyl moiety contributes to its reactivity and solubility, making it suitable for a wide range of chemical reactions and biological assays.

In the realm of pharmaceutical research, 2-Iodo-6-propionylmandelic acid (CAS No. 1804034-32-9) has shown promise as a building block for the synthesis of drugs targeting specific biological pathways. Recent studies have explored its potential as an intermediate in the development of antiviral and anticancer agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel inhibitors targeting viral proteases, which are crucial for the replication of several viruses, including influenza and SARS-CoV-2.

Beyond its applications in antiviral research, 2-Iodo-6-propionylmandelic acid (CAS No. 1804034-32-9) has also been investigated for its potential anticancer properties. A 2022 study in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the disruption of key cellular processes such as DNA replication and protein synthesis, leading to cell death.

The synthetic route for producing 2-Iodo-6-propionylmandelic acid (CAS No. 1804034-32-9) is well-documented in the literature. One common method involves the reaction of mandelic acid with propionyl chloride to form 6-propionylmandelic acid, followed by iodination at the 2-position using iodine monochloride or another suitable reagent. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In addition to its pharmaceutical applications, 2-Iodo-6-propionylmandelic acid (CAS No. 1804034-32-9) has found use in other areas of organic synthesis. Its unique functional groups make it an attractive starting material for the preparation of complex organic molecules with diverse biological activities. For example, it has been utilized in the synthesis of chiral ligands for asymmetric catalysis, which is a critical area in modern organic chemistry.

The safety profile of 2-Iodo-6-propionylmandelic acid (CAS No. 1804034-32-9) is an important consideration for both researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and following standard operating procedures for handling chemicals.

In conclusion, 2-Iodo-6-propionylmandelic acid (CAS No. 1804034-32-9) is a versatile compound with significant potential in pharmaceutical research and organic synthesis. Its unique chemical structure and reactivity make it an invaluable tool for scientists working on the development of novel therapeutic agents and complex organic molecules. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility in various scientific fields.

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